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Compound of Interest

Compound Name: Diethyl 2-hydroxypentanedioate

An In-Depth Technical Guide to Diethyl 2-hydroxypentanedioate: Synthesis, Reactivity, and
Application as a Cell-Permeable Oncometabolite Prodrug

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl 2-hydroxypentanedioate (CAS No. 69134-53-8), also widely known as diethyl 2-
hydroxyglutarate, is a pivotal research chemical whose significance has grown substantially
with the discovery of its parent acid, 2-hydroxyglutarate (2-HG), as a key oncometabolite. This
guide provides a comprehensive technical overview of this diester, detailing its chemical
properties, a robust and accessible laboratory synthesis protocol, its characteristic reactivity,
and its primary application as a cell-permeable prodrug to study the profound epigenetic effects
of D-2-HG in cancer biology. By elucidating the causal links between its structure and utility,
this document serves as a practical resource for researchers leveraging this molecule to probe
the mechanisms of tumorigenesis.

Core Identity and Physicochemical Properties

Diethyl 2-hydroxypentanedioate is a bifunctional organic molecule containing a secondary
alcohol and two ethyl ester groups.[1] This structure confers specific solubility and reactivity
characteristics that are central to its utility. The ester groups render the molecule significantly
more lipophilic than its parent dicarboxylic acid, 2-hydroxyglutaric acid, allowing for passive
diffusion across cell membranes.

Table 1: Physicochemical and Structural Data for Diethyl 2-hydroxypentanedioate[1][2][3]
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Property Value
CAS Number 69134-53-8
Molecular Formula CoH1605
Molecular Weight 204.22 g/mol
Appearance Colorless to pale yellow liquid
Diethyl 2-hydroxyglutarate, 2-Hydroxyglutaric
Synonyms S
acid diethyl ester
N Soluble in common organic solvents (Ethanol,
Solubility Lo
DCM); limited in water
Storage 2-8°C, sealed in a dry environment
SMILES CCOC(=0O)CCcC(Cc(=0)0oCcC)o
InChl Key DYLHSDCNOUDICA-UHFFFAOYSA-N

Synthesis: A Practical Laboratory Protocol

The most direct and common method for synthesizing Diethyl 2-hydroxypentanedioate is the

selective reduction of its ketone precursor, diethyl 2-oxopentanedioate (also known as diethyl

a-ketoglutarate). Sodium borohydride (NaBHa) is the reagent of choice for this transformation

due to its excellent selectivity for aldehydes and ketones, leaving the ester functional groups

intact.[4] It is a safer and more manageable reagent for typical laboratory settings compared to

stronger reducing agents like lithium aluminum hydride (LiAIHa4).[5]

Workflow for Synthesis

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b008374?utm_src=pdf-body
https://organic-synthesis.com/https-organic-synthesis-com-aldehyde-to-alcohol-using-nabh4-reduction/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/2%3A_Reduction_of_Organic_Compounds_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Dissolve Diethyl 2-oxopentanedioate
in Ethanol (95%)

Y

[Cool solution in ice bath (0°CD

Maintain low temp

Reduction Reaction

Slowly add NaBH4
(portion-wise)
Y

[Stir at 0°C, then warm to RT]
\
Monitor reaction by TLC

Upon completion

I

Workup & Isolation

Quench with agq. NH4CI

1.

Y

[Extract with Ethyl Acetatej

Y
Gry organic layer (NaZSOAD

\

Concentrate in vacuo

Crude product

Purifigation
Purify by Flash Chromatography
(Silica gel)

Y

[Characterize final producg
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Alcohol Reactions
Oxidation
|y~ (PCC, Swern)

Esterification
forms C2-ether (R'COCI, R'COCH)

enables SN2 substitution Conversion to LG
(TsCl, MsCl)

forms 2-Hydroxyglutaric Acid

forms Diethyl 2-oxopentanedioate

Diethyl 2-hydroxypentanedioate

Ester Reactions

Hydrolysis
(NaOH or LiOH)
Amidation
(Amine, heat)

forms Diamide

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o —
¢ S
! )
: I
! 1
! I
| 1
! 1
! 1
! 1
! 1
! 1
! 1
: Intracellular Environment I
- !
! 1
! 1
! 1
| 1
! 1
! I
! i
| 1
! !
\~ -------------------------------------- -’

Delivery
-~ . . . \\\
i Passive Diffusion \

‘<. across Cell Membrane .

~
~ -
- .-

Hydrolysis

)

D-2-hydroxyglutarate (D-2-HG)
(Anionic, Active Oncometabolite)

Competitive
Inhibition

Blocked Demethylation

]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b008374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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